Cas no 1203579-37-6 (5-Ethynylisoquinoline)

• Product Name: 5-Ethynylisoquinoline
• CAS No: 1203579-37-6
• MF: C₁₁H₇N
• MW: 153.179982423782
• MDL: MFCD07644619
• CID: 1038011
• PubChem ID: 52987631
• Update Time: 2025-04-20

5-Ethynylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-Ethynylisoquinoline
• (Isoquinolin-5-yl)acetylene
• AB0035140
• ST2418759
• X9421
• Z1741979245
• FS-3459
• DS-1778
• AKOS010651450
• DB-368709
• DTXSID80680920
• Z1069205598
• SCHEMBL21917157
• EN300-304922
• MFCD07644619
• 1203579-37-6

• MDL： MFCD07644619
• Inchi： 1S/C11H7N/c1-2-9-4-3-5-10-8-12-7-6-11(9)10/h1,3-8H
• InChI Key： YBMNMHGMBRLEPL-UHFFFAOYSA-N
• SMILES： N1C=CC2C(C#C)=CC=CC=2C=1

Computed Properties

• Exact Mass: 153.057849228g/mol
• Monoisotopic Mass: 153.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.3

Experimental Properties

• Boiling Point: 298.1±13.0°C at 760 mmHg

5-Ethynylisoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives